Cyclopentyl 4-aminobenzoate Hydrochloride

• IUPAC Name: cyclopentyl 4-aminobenzoate;hydrochloride
• InChI: InChI=1S/C12H15NO2.ClH/c13-10-7-5-9(6-8-10)12(14)15-11-3-1-2-4-11;/h5-8,11H,1-4,13H2;1H
• InChI Key: GQVBLRYWPXCXMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC(=O)C2=CC=C(C=C2)N.Cl
• Molecular Formula: C12H16ClNO2
• DSSTOX Substance ID: DTXSID70424234
• Molecular Weight: 241.71 g/mol
• CAS RN: 37005-75-7

Description

Cyclopentyl 4-aminobenzoate Hydrochloride is a chemical compound with the CAS Number: 37005-75-7. It is a powder with a molecular weight of 205.26.

Scientific Research Applications

1. Crystal Engineering for Modified Mechanical Properties

Cyclopentyl 4-aminobenzoate hydrochloride plays a role in crystal engineering, particularly in modifying the mechanical properties of pharmaceutical crystals. For instance, voriconazole crystals, which are soft and problematic during compaction, have been modified using cocrystals and salts with hydrochloric acid, among others. These modifications, such as the formation of hydrochloride salt, result in harder solids, beneficial for tablet formulation and drug development (Sanphui, Mishra, Ramamurty, & Desiraju, 2015).

2. Preparation of p-Aminobenzoyl Plasminogen Streptokinase Activator Complex

Amidinophenyl-4'-aminobenzoate hydrochloride was used as a chemical modification agent in the preparation of a p-aminobenzoyl plasminogen streptokinase activator complex. This method showed advantages in terms of higher recovery and purity of the product, suggesting its utility in biochemical preparations (Fang, 2003).

3. Synthesis of Medichine for Resistance to Old Age Dementia Disease

Starting from o-aminobenzoic acid and cyclohexanone, hydrochloride tertraline, a potential treatment for age-related dementia, was synthesized. This process indicated a stable technology with simple operations, highlighting the chemical's potential in synthesizing compounds for treating cognitive disorders (Jia-min, 2006).

4. Development of Conformationally Constrained Analogs of Amino Acids

Cyclopentyl 4-aminobenzoate hydrochloride is also involved in the stereoselective synthesis of amino acids analogs. For example, it aided in the synthesis of 4-amino-3-hydroxy-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-4-carboxylic acid, showing potential for developing biologically active compounds (Conti et al., 2007).

5. Study on Cyclization of Aminobenzoic Acid

The cyclization of 4-methylaminobenzoic acid using dichlorotriphenylphosphorane demonstrated the effective formation of cyclized aromatic amides with cyclopentyl 4-aminobenzoate hydrochloride. This study provided insights into the synthesis of complex organic compounds (Azumaya, Okamoto, Imabeppu, & Takayanagi, 2003).

6. Influence on Ester Hydrolysis Catalyzed by Cyclodextrins

Studies have shown that cyclopentyl 4-aminobenzoate hydrochloride influences the hydrolysis of various esters in the presence of cyclodextrins. This research has implications for understanding chemical reactions and their applications in pharmaceuticals (Chin, Chung, & Lach, 1968).

7. Kinetics and Mechanism of Hydrolysis in Alkaline Solutions

The compound has been used to study the kinetics and mechanism of hydrolysis of cyclopentolate hydrochloride, revealing insights into the degradation process of similar compounds under varying conditions (Roy, 1995).

Safety and Hazards

Cyclopentyl 4-aminobenzoate Hydrochloride may form combustible dust concentrations in air. It is recommended to store it in a well-ventilated place and keep the container tightly closed. It’s also important to avoid contact with skin and eyes, and to avoid breathing dust/fume/gas/mist/vapours/spray.

Future Directions

Cyclopentyl 4-aminobenzoate Hydrochloride is currently available for research purposes. As such, it could be used in future studies to further understand its properties and potential applications.

Mechanism of Action

Target of Action

Cyclopentyl 4-aminobenzoate Hydrochloride, like other compounds having a 4-aminobenzoate structure, is likely to interact with several targets. These targets could include acetylcholine esterase, cyclooxygenase, fatty acid transport protein, and human immunodeficiency virus . The role of these targets varies, but they are generally involved in critical biological processes such as neurotransmission, inflammation, fatty acid transport, and viral replication.

Mode of Action

It’s likely that the compound binds to these targets and inhibits their function . This inhibition could result in changes in the cellular environment, leading to the observed biological activities.

Biochemical Pathways

For instance, inhibition of acetylcholine esterase could affect cholinergic neurotransmission, while inhibition of cyclooxygenase could impact prostaglandin synthesis .

Result of Action

The molecular and cellular effects of Cyclopentyl 4-aminobenzoate Hydrochloride’s action are likely to be diverse, given its potential range of targets. These effects could include changes in neurotransmission, inflammation, fatty acid transport, and viral replication .

Action Environment

Environmental factors could influence the action, efficacy, and stability of Cyclopentyl 4-aminobenzoate Hydrochloride. For instance, factors such as pH, temperature, and the presence of other compounds could affect the compound’s stability and its interaction with its targets .